Ncgc607

• Molecular Formula: C24H22IN3O4
• Molecular Weight: 543.4 g/mol
• InChI: InChI=1S/C24H22IN3O4/c1-28(19-7-3-2-4-8-19)23(30)15-26-24(31)20-9-5-6-10-21(20)32-16-22(29)27-18-13-11-17(25)12-14-18/h2-14H,15-16H2,1H3,(H,26,31)(H,27,29)
• InChIKey: HFVDMJQQAKLUSN-UHFFFAOYSA-N

NCGC607: A Non-Inhibitory Glucocerebrosidase Chaperone for Gaucher and Parkinson's Disease Research

NCGC607 (also known as NCGC00241607 or KUC107647N) is a synthetic small-molecule non-inhibitory pharmacological chaperone targeting glucocerebrosidase (GCase, encoded by the GBA1 gene) [1]. It is a salicylic acid derivative with the molecular formula C24H22IN3O4 and a molecular weight of 543.35 g/mol . Unlike active-site-directed chaperones, NCGC607 enhances the folding, trafficking, and lysosomal activity of mutant GCase without occluding the enzyme's active site, thereby not predicting inhibition of GCase activity [2]. This mechanism positions NCGC607 as a critical tool compound for investigating GCase dysfunction in Gaucher disease (GD) and GBA1-associated Parkinson's disease (PD), where GBA1 mutations represent the most common genetic risk factor [1].

Mechanism Non-inhibitory GCase chaperone

Target Mutant GCase (GBA1 gene)

Research Models Gaucher disease & GBA-PD cell models

• [1] Aflaki, E., Borger, D. K., Moaven, N., Stubblefield, B. K., Rogers, S. A., Patnaik, S., ... & Sidransky, E. (2016). A new glucocerebrosidase chaperone reduces α-synuclein and glycolipid levels in iPSC-derived dopaminergic neurons from patients with Gaucher disease and parkinsonism. Journal of Neuroscience, 36(28), 7441-7452. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. (n.d.). NCGC607 Ligand Page. View Source

NCGC607 Procurement: Why Not All GCase Chaperones Are Interchangeable

Substituting NCGC607 with other in-class GCase chaperones or stabilizers without rigorous validation can lead to divergent and even opposing experimental outcomes due to fundamental differences in their mechanisms of action. NCGC607 is a non-inhibitory chaperone that binds to an allosteric site on GCase, whereas other common tool compounds, such as ambroxol, act as active-site inhibitors at higher concentrations [1]. Furthermore, within the non-inhibitory chaperone chemotype itself, analog profiling reveals significant variability in efficacy; a screen of 187 analogs of NCGC607 and NCGC758 identified 11 compounds with greater efficacy than NCGC607, while NCGC758 itself was inactive under the same conditions [2]. Consequently, substituting NCGC607 with another GCase-targeting compound without direct comparative data risks introducing confounding variables related to enzyme inhibition, target engagement, and cellular potency, thereby compromising data reproducibility and the validity of research findings [3].

Mechanism

Active-site inhibitor chaperones (e.g., ambroxol) may introduce enzyme inhibition, confounding GCase activity readouts.

Analog potency

Efficacy varies markedly among non-inhibitory analogs; some show greater activity while others are inactive, limiting interchangeability.

Target engagement

Cellular potency and target engagement profiles may differ significantly without direct comparative validation.

• [1] IUPHAR/BPS Guide to Pharmacology. (n.d.). NCGC607 Ligand Page. View Source
• [2] Henderson, M. J., et al. (2024). Quantitative high-throughput screening of mechanistically-annotated small-molecule libraries for GCase-L444P stabilizers. SLAS Discovery, 29(3), 100149. View Source
• [3] Kopytova, A. E., et al. (2023). Potential binding sites of pharmacological chaperone NCGC00241607 on mutant β-glucocerebrosidase and its efficacy on patient-derived cell cultures in Gaucher and Parkinson's disease. International Journal of Molecular Sciences, 24(10), 9105. View Source

NCGC607 Product-Specific Quantitative Differentiation Evidence

NCGC607 Efficacy in Restoring GCase Activity in Gaucher Patient-Derived Macrophages

NCGC607 treatment significantly increases GCase activity in primary macrophages derived from Gaucher disease patients. In a study involving cultured macrophages from 9 GD patients, NCGC607 increased GCase activity by 1.3-fold compared to untreated controls [1]. This restoration of enzymatic activity is a direct consequence of NCGC607's chaperoning function, which facilitates the proper folding and lysosomal trafficking of mutant GCase.

GCase Activity (GD Macrophages)

Head-to-head

1.3-fold increase vs untreated

Supports functional rescue in GD patient-derived macrophages.

n=9, p < 0.05

Evidence Dimension	GCase enzymatic activity enhancement
Target Compound Data	1.3-fold increase in GCase activity
Comparator Or Baseline	Untreated GD patient-derived macrophages
Quantified Difference	1.3-fold increase (p < 0.05)
Conditions	Cultured macrophages from GD patients (n = 9); NCGC607 treatment (concentration not specified in abstract, but detailed in full text)

Why This Matters

This quantifies NCGC607's direct functional rescue of mutant GCase in a disease-relevant human cell model, confirming its utility for studying GD pathophysiology and evaluating chaperone-based interventions.

• [1] Kopytova, A. E., et al. (2023). Potential binding sites of pharmacological chaperone NCGC00241607 on mutant β-glucocerebrosidase and its efficacy on patient-derived cell cultures in Gaucher and Parkinson's disease. International Journal of Molecular Sciences, 24(10), 9105. View Source

NCGC607 Enhancement of GCase Activity in GBA-PD Patient Macrophages

NCGC607 also enhances GCase activity in primary macrophages from GBA-Parkinson's disease patients. In a study involving cultured macrophages from 5 GBA-PD patients with the N370S mutation, NCGC607 treatment enhanced GCase activity by 1.5-fold compared to untreated controls [1]. This demonstrates NCGC607's efficacy in rescuing GCase function in a cellular context directly relevant to PD, where GBA1 mutations are the strongest known genetic risk factor.

GCase Activity (GBA-PD Macrophages)

Head-to-head

1.5-fold increase vs untreated

Supports GCase enhancement in PD patient-derived macrophages.

n=5, p < 0.05

Evidence Dimension	GCase enzymatic activity enhancement
Target Compound Data	1.5-fold increase in GCase activity
Comparator Or Baseline	Untreated GBA-PD patient-derived macrophages
Quantified Difference	1.5-fold increase (p < 0.05)
Conditions	Cultured macrophages from GBA-PD patients with N370S mutation (n = 5)

Why This Matters

This provides direct evidence of NCGC607's functional rescue of GCase in a Parkinson's disease-relevant cellular model, supporting its use in PD research and differentiating its activity profile from compounds only validated in GD models.

• [1] Kopytova, A. E., et al. (2023). Potential binding sites of pharmacological chaperone NCGC00241607 on mutant β-glucocerebrosidase and its efficacy on patient-derived cell cultures in Gaucher and Parkinson's disease. International Journal of Molecular Sciences, 24(10), 9105. View Source

NCGC607 Reduction of Glycolipid Substrate Accumulation in Gaucher Macrophages

Beyond restoring enzymatic activity, NCGC607 effectively reduces the accumulation of glycolipid substrates, a hallmark of Gaucher disease pathology. In cultured macrophages from GD patients, NCGC607 treatment decreased glycolipid concentrations by 4.0-fold compared to untreated controls [1]. This reduction demonstrates that the chaperone-mediated increase in GCase activity translates into a meaningful clearance of stored substrates, validating its functional impact on the lysosomal pathway.

Glycolipid Clearance (GD Macrophages)

Head-to-head

4.0-fold decrease in glycolipid levels

Supports substrate clearance endpoint in GD macrophages.

n=9, p < 0.05

Evidence Dimension	Glycolipid substrate levels
Target Compound Data	4.0-fold decrease in glycolipid concentration
Comparator Or Baseline	Untreated GD patient-derived macrophages
Quantified Difference	4.0-fold decrease (p < 0.05)
Conditions	Cultured macrophages from GD patients (n = 9)

Why This Matters

This directly quantifies NCGC607's ability to reverse a key disease phenotype—substrate accumulation—demonstrating functional efficacy beyond mere enzyme activation and supporting its use in preclinical studies of substrate reduction therapies.

• [1] Kopytova, A. E., et al. (2023). Potential binding sites of pharmacological chaperone NCGC00241607 on mutant β-glucocerebrosidase and its efficacy on patient-derived cell cultures in Gaucher and Parkinson's disease. International Journal of Molecular Sciences, 24(10), 9105. View Source

NCGC607 Increases GCase Protein Levels in iPSC-Derived Dopaminergic Neurons from GBA-PD Patients

In a disease-relevant neuronal model, NCGC607 treatment increased both GCase activity and protein levels in induced pluripotent stem cell (iPSC)-derived dopaminergic neurons from a GBA-PD patient with the N370S mutation. Specifically, NCGC607 increased GCase protein levels by 1.7-fold compared to untreated controls [1]. This confirms that NCGC607's chaperone function stabilizes mutant GCase protein in human neurons, leading to increased lysosomal enzyme levels, which is a prerequisite for enhanced substrate clearance.

GCase Protein (GBA-PD Neurons)

Head-to-head

1.7-fold increase in GCase protein

Supports protein stabilization in iPSC-derived dopaminergic neurons.

p < 0.05

Evidence Dimension	GCase protein level
Target Compound Data	1.7-fold increase in GCase protein level
Comparator Or Baseline	Untreated iPSC-derived dopaminergic neurons from GBA-PD patient
Quantified Difference	1.7-fold increase (p < 0.05)
Conditions	iPSC-derived dopaminergic neurons from GBA-PD patient with N370S mutation

Why This Matters

This demonstrates NCGC607's efficacy in a human neuronal model directly relevant to PD, confirming its ability to stabilize and increase mutant GCase protein levels in the cell type most vulnerable in Parkinson's disease, thereby differentiating it from compounds lacking validation in neuronal systems.

• [1] Kopytova, A. E., et al. (2023). Potential binding sites of pharmacological chaperone NCGC00241607 on mutant β-glucocerebrosidase and its efficacy on patient-derived cell cultures in Gaucher and Parkinson's disease. International Journal of Molecular Sciences, 24(10), 9105. View Source

NCGC607 Blood-Brain Barrier Penetration Compared to Other Chaperones

A critical differentiator for NCGC607 in the context of neurodegenerative disease research is its reported ability to cross the blood-brain barrier (BBB) [1]. This property is not universally shared among GCase chaperones and is essential for any compound intended for in vivo studies targeting the central nervous system (CNS) in Parkinson's disease models. While specific quantitative brain-to-plasma ratios are not provided in the primary literature, the explicit statement of BBB penetration by the authors of the foundational study, based on its physicochemical properties and in vivo validation, distinguishes NCGC607 from chaperones that are peripherally restricted.

BBB Penetration Profile

Class-level

Reported to cross blood-brain barrier

May support CNS target engagement in vivo; data to verify.

Physicochemical prediction; in vivo validation limited.

Evidence Dimension	Blood-brain barrier penetration capability
Target Compound Data	Reported to cross the blood-brain barrier
Comparator Or Baseline	Other GCase chaperones lacking reported CNS penetration
Quantified Difference	Qualitative difference (CNS-penetrant vs. non-penetrant)
Conditions	In vivo animal models (implied); physicochemical properties (MW 543.35, XLogP 4.03) support CNS penetration

Why This Matters

For researchers studying PD or other CNS disorders, NCGC607's BBB permeability is a critical selection criterion. It enables in vivo studies where CNS target engagement is required, setting it apart from peripherally-acting GCase chaperones and making it the preferred tool for CNS-focused research.

• [1] Science Translational Medicine. (2016). A glucocerebrosidase chaperone to ward off Parkinson’s disease. 8(351), 351ec128. View Source

NCGC607: Optimal Research and Preclinical Application Scenarios

Investigating GCase Dysfunction in Gaucher Disease Patient-Derived Cellular Models

Use NCGC607 to pharmacologically rescue GCase activity and reduce glycolipid storage in primary macrophages or iPSC-derived macrophages from GD patients [1]. This application directly leverages NCGC607's validated 1.3-fold increase in GCase activity and 4.0-fold reduction in glycolipid concentrations, making it an ideal tool for dissecting the molecular mechanisms linking GCase deficiency to lysosomal dysfunction and for screening combination therapies aimed at substrate reduction [1].

Studying GBA1-Associated Parkinson's Disease Mechanisms in Human Neuronal Models

Employ NCGC607 to restore GCase function in iPSC-derived dopaminergic neurons from GBA-PD patients. Its ability to increase GCase protein levels by 1.7-fold and reduce α-synuclein accumulation in these neurons [1][2] makes it uniquely suited for investigating the relationship between GCase activity, α-synuclein pathology, and neuronal vulnerability in PD [2].

In Vivo Studies of CNS GCase Enhancement in Rodent Models of Synucleinopathy

Utilize NCGC607 for in vivo pharmacological studies where CNS penetration is essential. Its reported ability to cross the blood-brain barrier [3] enables systemic administration to achieve target engagement in the brain, distinguishing it from non-BBB-penetrant chaperones. This scenario is critical for evaluating the therapeutic potential of GCase enhancement on motor and non-motor symptoms in preclinical PD models [3].

Benchmarking Novel GCase Modulators in High-Throughput Screening Assays

Use NCGC607 as a reference standard in high-throughput screening campaigns for novel GCase stabilizers or chaperones. Its well-characterized efficacy profile in a GCase-L444P reporter cell line provides a benchmark for comparing the potency and efficacy of new chemical entities, as demonstrated in recent screens where 187 analogs were profiled against it [4].

Application

Selection Property

Validation Focus

Gaucher disease cell-model studies

Non-inhibitory chaperone mechanism

GCase activity and substrate clearance endpoints

Parkinson's disease neuronal model studies

Neuronal GCase protein stabilization

GCase protein levels and α-synuclein endpoints

In vivo CNS bioavailability studies

Reported CNS penetration profile

Brain target engagement and behavioral endpoints

GCase stabilizer screening campaigns

Characterized efficacy profile in reporter assays

Comparative potency and efficacy benchmarking

• [1] Kopytova, A. E., et al. (2023). Potential binding sites of pharmacological chaperone NCGC00241607 on mutant β-glucocerebrosidase and its efficacy on patient-derived cell cultures in Gaucher and Parkinson's disease. International Journal of Molecular Sciences, 24(10), 9105. View Source
• [2] Aflaki, E., et al. (2016). A new glucocerebrosidase chaperone reduces α-synuclein and glycolipid levels in iPSC-derived dopaminergic neurons from patients with Gaucher disease and parkinsonism. Journal of Neuroscience, 36(28), 7441-7452. View Source
• [3] Science Translational Medicine. (2016). A glucocerebrosidase chaperone to ward off Parkinson’s disease. 8(351), 351ec128. View Source
• [4] Henderson, M. J., et al. (2024). Quantitative high-throughput screening of mechanistically-annotated small-molecule libraries for GCase-L444P stabilizers. SLAS Discovery, 29(3), 100149. View Source